Cas no 62401-18-7 (1-Allyl-5-(hydroxymethyl)pyrrolidin-2-one)

1-Allyl-5-(hydroxymethyl)pyrrolidin-2-one structure
62401-18-7 structure
Product Name:1-Allyl-5-(hydroxymethyl)pyrrolidin-2-one
CAS No:62401-18-7
MF:C8H13NO2
MW:155.194322347641
CID:446113
PubChem ID:14443711
Update Time:2025-04-19

1-Allyl-5-(hydroxymethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-Allyl-5-(hydroxymethyl)pyrrolidin-2-one
    • 5-(hydroxymethyl)-1-prop-2-enylpyrrolidin-2-one
    • 5-(Hydroxymethyl)-1-(prop-2-en-1-yl)pyrrolidin-2-one
    • SCHEMBL9851985
    • 62401-18-7
    • DTXSID00560371
    • Inchi: 1S/C8H13NO2/c1-2-5-9-7(6-10)3-4-8(9)11/h2,7,10H,1,3-6H2
    • InChI Key: CXRWNZYTQYJDCL-UHFFFAOYSA-N
    • SMILES: OCC1CCC(N1CC=C)=O

Computed Properties

  • Exact Mass: 155.09469
  • Monoisotopic Mass: 155.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.54

1-Allyl-5-(hydroxymethyl)pyrrolidin-2-one Pricemore >>

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